Cas no 88371-30-6 (8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester)

• Product Name: 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester
• CAS No: 88371-30-6
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 635028
• PubChem ID: 13242998
• Update Time: 2025-06-29

8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester
• methyl 2-oxo-1H-quinoline-8-carboxylate
• DTXSID50531410
• SCHEMBL9293777
• 2-Oxo-1,2-dihydro-quinoline-8-carboxylic acid methyl ester
• 88371-30-6
• Methyl 2-oxo-1,2-dihydroquinoline-8-carboxylate

• Inchi： 1S/C11H9NO3/c1-15-11(14)8-4-2-3-7-5-6-9(13)12-10(7)8/h2-6H,1H3,(H,12,13)
• InChI Key： FFTFQLQXOYNQIM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2C=CC(NC=21)=O)=O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Additional information on 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester

8-Quinolinecarboxylic Acid, 1,2-Dihydro-2-Oxo-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 88371-30-6, commonly referred to as 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which has garnered considerable attention due to its diverse applications in drug discovery and material science. The quinoline skeleton is a heterocyclic aromatic system that forms the core of numerous bioactive compounds, making it a focal point in medicinal chemistry research.

8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester exhibits unique chemical properties that make it an ideal candidate for various synthetic transformations. Its structure includes a quinoline ring fused with a gamma-lactam group, which contributes to its stability and reactivity. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of anticancer and antibacterial agents. The methyl ester group attached to the quinoline ring enhances its solubility in organic solvents, facilitating its use in complex synthetic reactions.

The synthesis of 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester involves a multi-step process that typically begins with the preparation of quinoline derivatives. Researchers have explored various methodologies to optimize the synthesis pathway, including microwave-assisted synthesis and catalytic processes. These advancements have significantly improved the yield and purity of the compound while reducing reaction times. The latest research findings indicate that this compound can be efficiently synthesized using a combination of palladium-catalyzed coupling reactions and selective oxidation techniques.

In terms of applications, 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester has shown promise in the development of pharmaceuticals targeting specific biological pathways. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, its role as an intermediate in the synthesis of advanced materials for optoelectronic devices has been explored. The compound's ability to form stable coordination complexes with metal ions makes it a valuable component in the design of novel materials with tailored electronic properties.

The physical properties of 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester are critical for its practical applications. Its melting point and solubility characteristics have been extensively studied to determine its suitability for various industrial processes. Recent investigations have revealed that the compound exhibits excellent thermal stability under controlled conditions, making it suitable for high-throughput screening applications in drug discovery.

In conclusion, 8-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-, methyl ester (CAS No. 88371-30-6) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and favorable physical properties position it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to make even greater contributions to scientific advancements.